Cas no 863586-82-7 (4-fluoro-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide)
4-fluoro-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide
- Benzenesulfonamide, 4-fluoro-N-[2-[4-(2-fluorophenyl)-1-piperazinyl]-2-(3-pyridinyl)ethyl]-
- SJ000241483
- TCMDC-143142
- 863586-82-7
- 4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide
- F0688-0103
- CHEMBL592827
- 4-fluoro-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-pyridin-3-ylethyl]benzenesulfonamide
- AKOS024596915
- 4-fluoro-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethyl)benzenesulfonamide
-
- Inchi: 1S/C23H24F2N4O2S/c24-19-7-9-20(10-8-19)32(30,31)27-17-23(18-4-3-11-26-16-18)29-14-12-28(13-15-29)22-6-2-1-5-21(22)25/h1-11,16,23,27H,12-15,17H2
- InChI Key: AHLYEYGKUPFMEV-UHFFFAOYSA-N
- SMILES: C1(S(NCC(N2CCN(C3=CC=CC=C3F)CC2)C2=CC=CN=C2)(=O)=O)=CC=C(F)C=C1
Computed Properties
- Exact Mass: 458.15880352g/mol
- Monoisotopic Mass: 458.15880352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 676
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- Density: 1.329±0.06 g/cm3(Predicted)
- Boiling Point: 613.2±65.0 °C(Predicted)
- pka: 10.53±0.50(Predicted)
4-fluoro-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0688-0103-2μmol |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-5μmol |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-10μmol |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-20μmol |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-1mg |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-2mg |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-3mg |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-4mg |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-5mg |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0688-0103-10mg |
4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide |
863586-82-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-fluoro-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-fluoro-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide
Introduction to 4-Fluoro-N-{2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide (CAS No. 863586-82-7)
4-Fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide, with the CAS number 863586-82-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a fluorinated benzene ring, a piperazine moiety, and a pyridine group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development programs.
The chemical structure of 4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide is composed of a central benzene ring substituted with a fluorine atom and a sulfonamide group. The piperazine ring, which is attached to the benzene ring via an ethylene linker, is further substituted with a 2-fluorophenyl group and a pyridine moiety. This intricate arrangement of functional groups imparts specific binding affinities and biological activities, making it an attractive target for drug discovery.
Recent studies have highlighted the potential of 4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine receptors. The compound has been shown to exhibit selective binding to these receptors, which could lead to improved efficacy and reduced side effects compared to existing medications.
In addition to its potential in neurology, 4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without causing significant toxicity. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide has been extensively studied to ensure its suitability for clinical use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which allows for once-daily dosing regimens. These characteristics are crucial for developing effective and patient-friendly drug formulations.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide in various indications. Early results from Phase I trials have indicated that the compound is well-tolerated by patients, with no serious adverse events reported. These findings have paved the way for further clinical development, including Phase II and III trials.
The mechanism of action of 4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide involves multiple pathways. Its interaction with serotonin and dopamine receptors modulates neurotransmitter levels in the brain, which can help alleviate symptoms associated with neurological disorders. Additionally, its anti-inflammatory effects are mediated through the inhibition of key signaling pathways involved in inflammation, such as NF-kB and MAPK.
In conclusion, 4-fluoro-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(pyridin-3-y l)ethyl}benzene - 1 - sulfonamide (CAS No. 863586 - 82 - 7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As clinical trials progress, it is anticipated that this compound will contribute significantly to the treatment of various diseases and improve patient outcomes.
863586-82-7 (4-fluoro-N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(pyridin-3-yl)ethyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)